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Compound of Interest

Compound Name: 1-Hexen-3-yne

Cat. No.: B080827

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for professionals in research and
development. The information provided is based on available data and general safety principles
for handling reactive hydrocarbons. For 1-Hexen-3-yne, specific quantitative safety data is
limited. Therefore, all handling and safety procedures should be conducted with the utmost
caution, and it is imperative to consult a comprehensive and current Safety Data Sheet (SDS)
from the supplier before use. All operations should be performed by trained personnel in a
controlled laboratory setting.

Introduction

1-Hexen-3-yne (CAS No. 13721-54-5), also known as ethylvinylacetylene, is a highly reactive
organic compound due to the presence of both a double and a triple bond in its structure. This
conjugated enyne system makes it a valuable intermediate in organic synthesis. However, its
reactivity also presents significant safety challenges. This guide provides a detailed overview of
the known safety and handling precautions for 1-Hexen-3-yne, including its physicochemical
properties, potential hazards, and recommended safety procedures.

Physicochemical and Safety Data

The following tables summarize the available quantitative data for 1-Hexen-3-yne. Due to the
limited availability of specific experimental data for 1-Hexen-3-yne, data for the related
compound 1-Hexene is provided for comparison and to infer potential hazards. It is crucial to
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recognize that 1-Hexene and 1-Hexen-3-yne have different chemical structures and

reactivities, and the data for 1-Hexene should be used only as a general guide with extreme

caution.

Table 1: Physical and Chemical Properties

1-Hexene (for

Property 1-Hexen-3-yne . Source
comparison)
CAS Number 13721-54-5 592-41-6 [1]
Molecular Formula CeHs CeHa2 [2][3]
Molecular Weight 80.13 g/mol 84.16 g/mol [4115]
Boiling Point 85.2 °C at 760 mmHg 63 °C [4][5]
Density 0.756 g/cm?3 0.67 g/cm3 at 20 °C [11[4115]
Vapor Pressure 78.3 mmHg at 25 °C ~41.3 kPa at 20 °C [1][5]
Solubility No data available Insoluble in water [1][5]
Table 2: Flammability Data
1-Hexene (for
Property 1-Hexen-3-yne . Source
comparison)
Flash Point No data available -26 °C [1][5]
Lower Explosion Limit .
No data available ~1.2 %(V) [1][5]
(LEL)
Upper Explosion Limit .
No data available ~7 %(V) [1][5]
(UEL)
Auto-ignition .
No data available 265 °C [11[5]
Temperature
Table 3: Toxicological Data
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1-Hexene (for
Parameter 1-Hexen-3-yne . Source
comparison)

LD50 (Oral) No data available No data available [1][6]
LD50 (Dermal) No data available No data available [1][6]
LC50 (Inhalation) No data available No data available [1][6]
Occupational . ACGIH TLV (8-hour

o No data available [11151[7]
Exposure Limits TWA): 50 ppm

Hazard Identification and Reactivity

Hazard Statement: Based on the data for similar compounds, 1-Hexen-3-yne is expected to be
a highly flammable liquid and vapor.[6][8] It may be harmful if swallowed and may cause skin

and eye irritation.[9]

Reactivity:

The conjugated enyne structure of 1-Hexen-3-yne makes it highly reactive.
It can undergo addition reactions, polymerization, and other transformations.

e Due to its unsaturated nature, it may be susceptible to forming explosive peroxides when
exposed to air, especially over time.[10]

e |tis expected to be incompatible with strong oxidizing agents, acids, and bases.[11]

o Vapors may form explosive mixtures with air and can travel to a source of ignition and flash
back.[11]

Experimental Protocols
General Handling Precautions

All work with 1-Hexen-3-yne should be conducted in a well-ventilated chemical fume hood.[12]
Sources of ignition, such as open flames, hot surfaces, and sparks, must be strictly avoided.
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[12] Use explosion-proof electrical equipment.[12] All containers and transfer equipment should
be grounded and bonded to prevent static discharge.[12] Use non-sparking tools.[12]

Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a flame-retardant
lab coat, and closed-toe shoes.

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
organic vapor cartridge is required.

Storage

Store 1-Hexen-3-yne in a tightly closed container in a cool, dry, and well-ventilated area away
from incompatible materials.[13] The storage area should be designated for flammable liquids.
Protect from direct sunlight. It is advisable to store it under an inert atmosphere (e.g., nitrogen
or argon) to prevent peroxide formation.

Spill and Emergency Procedures

o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)
and place it in a sealed container for disposal.

o Large Spills: Evacuate the area immediately. Remove all ignition sources. Contain the spill if
possible without risk. Use a non-sparking shovel to collect the absorbed material.

» Fire: Use dry chemical, carbon dioxide, or foam extinguishers.[11] Do not use water, as it
may be ineffective and spread the fire.[11]

Disposal

Dispose of 1-Hexen-3-yne and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Do not pour down the drain.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of 1-
Hexen-3-yne.

Start: Receive 1-Hexen-3-yne

Assess Hazards
(Review SDS, Literature)

Prepare & Don
Appropriate PPE

'

Prepare Workspace
(Fume Hood, Grounding, No Ignition Sources)

Conduct Experiment
(Inert Atmosphere if necessary)

Spill or Emergency?

Follow Emergency Procedures
(Evacuate, Notify, Control)

Y

Handle Waste & Spills
(Segregate, Label, Dispose)

Decontaminate
Workspace & Equipment

Store Unused Material Properly

End: Complete Task
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Caption: Logical workflow for the safe handling of 1-Hexen-3-yne.

Conclusion

1-Hexen-3-yne is a valuable but hazardous chemical that requires strict adherence to safety
protocols. The lack of comprehensive, publicly available quantitative safety data for this specific
compound necessitates a highly cautious approach. Researchers, scientists, and drug
development professionals must prioritize risk assessment, proper engineering controls, and
the use of appropriate personal protective equipment. By following the guidelines outlined in
this technical guide and consulting all available safety resources, the risks associated with
handling 1-Hexen-3-yne can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080827#safety-and-handling-precautions-for-1-
hexen-3-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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